Cas no 502895-68-3 (α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile)

• Product Name: α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile
• CAS No: 502895-68-3
• MF: C₂₂H₂₀Cl₂N₂O₃
• MW: 431.311803817749
• CID: 5456022
• PubChem ID: 2374425
• Update Time: 2025-11-03

α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26591884
• (E)-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• Z44331656
• AKOS001049893
• 3-{4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl}-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• 502895-68-3
• α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile

• Inchi： 1S/C22H20Cl2N2O3/c1-28-21-11-15(10-17(13-25)22(27)26-8-2-3-9-26)4-7-20(21)29-14-16-5-6-18(23)12-19(16)24/h4-7,10-12H,2-3,8-9,14H2,1H3
• InChI Key： ZNKFZLLRYITRQO-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(=CC2=CC=C(OCC3=CC=C(Cl)C=C3Cl)C(OC)=C2)C#N)CCCC1

Computed Properties

• Exact Mass: 430.0850979g/mol
• Monoisotopic Mass: 430.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.1±55.0 °C(Predicted)
• pka: -1.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile

α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile: A Comprehensive Overview

α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile (CAS No. 502895-68-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a pyrrolidine ring system, a β-keto group, and a substituted aromatic moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The CAS No. 502895-68-3 designation uniquely identifies this compound within the chemical database, ensuring its precise identification in scientific literature and industrial applications. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to modulate key cellular pathways, such as the NF-kB pathway, which is implicated in inflammatory diseases.

The α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene] group within the molecule contributes significantly to its pharmacokinetic properties. The dichlorophenyl substituent enhances lipophilicity, while the methoxy groups improve solubility and stability. These characteristics are crucial for drug design, as they influence bioavailability and efficacy. Furthermore, the β-oxo group introduces keto-enol tautomerism, which can modulate the molecule's reactivity and interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aromatic core of the molecule. These methods not only enhance yield but also minimize environmental impact, aligning with green chemistry principles.

In terms of biological activity, α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile has shown promise as an inhibitor of histone deacetylases (HDACs), enzymes that play a critical role in epigenetic regulation. By inhibiting HDACs, this compound could potentially induce tumor cell differentiation and apoptosis, making it a candidate for anticancer therapy.

Moreover, computational studies using molecular docking have revealed that this compound exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are major drug targets for treating cardiovascular and central nervous system disorders. These findings underscore its potential as a lead compound for drug development.

The pyrrolidinepropanenitrile moiety within the molecule adds another layer of complexity to its structure. Pyrrolidine rings are known for their stability and ability to form hydrogen bonds, which can enhance molecular interactions with biological targets. The nitrile group further increases the molecule's versatility by providing sites for additional functionalization or conjugation with other biomolecules.

In conclusion, α-[[4-[(2,4-Dichlorophenyl)methoxy]-3-methoxyphenyl]methylene]-β-oxo-1-pyrrolidinepropanenitrile (CAS No. 502895-68-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a valuable tool for exploring novel therapeutic strategies and materials science applications.